Cas no 2228181-50-6 (1,1-difluoro-2-(4-methoxynaphthalen-1-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(4-methoxynaphthalen-1-yl)propan-2-amine
• CAS No: 2228181-50-6
• MF: C₁₄H₁₅F₂NO
• MW: 251.271810770035
• CID: 6341269
• PubChem ID: 165754781
• Update Time: 2025-06-14

1,1-difluoro-2-(4-methoxynaphthalen-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(4-methoxynaphthalen-1-yl)propan-2-amine
• EN300-1953636
• 2228181-50-6

• Inchi： 1S/C14H15F2NO/c1-14(17,13(15)16)11-7-8-12(18-2)10-6-4-3-5-9(10)11/h3-8,13H,17H2,1-2H3
• InChI Key： NWGRBSSASQQLCW-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(=C2C=CC=CC=12)OC)N)F

Computed Properties

• Exact Mass: 251.11217043g/mol
• Monoisotopic Mass: 251.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-2-(4-methoxynaphthalen-1-yl)propan-2-amine

Research Brief on 1,1-difluoro-2-(4-methoxynaphthalen-1-yl)propan-2-amine (CAS: 2228181-50-6): Recent Advances and Applications

The compound 1,1-difluoro-2-(4-methoxynaphthalen-1-yl)propan-2-amine (CAS: 2228181-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of fluorinated pharmaceuticals. The presence of the difluoro and methoxynaphthalene moieties confers enhanced metabolic stability and bioavailability, making it a promising candidate for further development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, showcasing its potential in oncology research.

In addition to its synthetic utility, 1,1-difluoro-2-(4-methoxynaphthalen-1-yl)propan-2-amine has been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may modulate specific neurotransmitter systems, particularly those involving monoamine transporters. This has sparked interest in its potential applications in central nervous system (CNS) disorders, though further validation is required to confirm these findings.

The compound's physicochemical properties have also been extensively characterized in recent work. Computational modeling studies have provided insights into its conformational flexibility and interactions with biological targets. These studies, combined with experimental data, are paving the way for structure-activity relationship (SAR) optimizations to enhance its therapeutic profile.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Its unique chemical structure allows for facile modification, enabling conjugation with various drug molecules or nanoparticles. This versatility positions it as a valuable tool in the development of next-generation therapeutics with improved specificity and reduced off-target effects.

In conclusion, 1,1-difluoro-2-(4-methoxynaphthalen-1-yl)propan-2-amine represents a promising chemical entity with diverse applications in pharmaceutical research. Continued investigation into its biological activities and synthetic applications is expected to yield significant advancements in drug discovery and development. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacological properties for clinical translation.